Cas no 2097859-01-1 (4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole)

4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole structure
2097859-01-1 structure
Product name:4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole
CAS No:2097859-01-1
MF:C11H15F3N4O2S
MW:324.322611093521
CID:6141065
PubChem ID:121190381

4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole
    • AKOS032467413
    • F6555-0535
    • 4-cyclopropyl-1-(1-((3,3,3-trifluoropropyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole
    • 4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
    • 4-cyclopropyl-1-[1-(3,3,3-trifluoropropylsulfonyl)azetidin-3-yl]triazole
    • 2097859-01-1
    • Inchi: 1S/C11H15F3N4O2S/c12-11(13,14)3-4-21(19,20)17-5-9(6-17)18-7-10(15-16-18)8-1-2-8/h7-9H,1-6H2
    • InChI Key: UWAPBAFQROWQGL-UHFFFAOYSA-N
    • SMILES: S(CCC(F)(F)F)(N1CC(C1)N1C=C(C2CC2)N=N1)(=O)=O

Computed Properties

  • Exact Mass: 324.08678139g/mol
  • Monoisotopic Mass: 324.08678139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.5Ų

4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6555-0535-10μmol
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
10μmol
$103.5 2023-09-08
Life Chemicals
F6555-0535-10mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
10mg
$118.5 2023-09-08
Life Chemicals
F6555-0535-2μmol
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
2μmol
$85.5 2023-09-08
Life Chemicals
F6555-0535-1mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
1mg
$81.0 2023-09-08
Life Chemicals
F6555-0535-2mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
2mg
$88.5 2023-09-08
Life Chemicals
F6555-0535-30mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
30mg
$178.5 2023-09-08
Life Chemicals
F6555-0535-40mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
40mg
$210.0 2023-09-08
Life Chemicals
F6555-0535-20μmol
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
20μmol
$118.5 2023-09-08
Life Chemicals
F6555-0535-25mg
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
25mg
$163.5 2023-09-08
Life Chemicals
F6555-0535-5μmol
4-cyclopropyl-1-[1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
2097859-01-1
5μmol
$94.5 2023-09-08

Additional information on 4-cyclopropyl-1-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole

Exploring the Chemistry and Applications of 4-cyclopropyl-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole (CAS No. 2097859-01-1)

The compound 4-cyclopropyl-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole (CAS No. 2097859-01-1) represents a fascinating intersection of heterocyclic and fluorinated chemistry. With its unique structural features, including a cyclopropyl group, a trifluoropropanesulfonyl moiety, and a 1,2,3-triazole ring, this molecule has garnered significant attention in pharmaceutical and agrochemical research. Its CAS number 2097859-01-1 serves as a critical identifier for researchers seeking to explore its properties and potential applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The 3,3,3-trifluoropropanesulfonyl group in this molecule is particularly noteworthy, as it contributes to improved lipophilicity and resistance to enzymatic degradation. These attributes make 4-cyclopropyl-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole a promising candidate for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Researchers are also investigating its role in click chemistry applications, leveraging the reactivity of the 1,2,3-triazole scaffold.

The azetidin-3-yl core of this compound further enhances its versatility. Azetidines, known for their conformational rigidity, are increasingly used in medicinal chemistry to optimize drug-target interactions. When combined with the cyclopropyl group, which is prized for its ability to modulate steric and electronic effects, this molecule exhibits a unique pharmacophoric profile. Such structural nuances are critical for addressing challenges like drug resistance and off-target effects, which are hot topics in contemporary pharmaceutical research.

From a synthetic perspective, the preparation of CAS No. 2097859-01-1 involves multi-step organic transformations, including sulfonylation and cycloaddition reactions. The incorporation of the trifluoropropanesulfonyl group often requires specialized reagents, underscoring the importance of advanced synthetic methodologies in modern chemistry. Innovations in flow chemistry and catalysis have streamlined the production of such complex molecules, aligning with the industry's push toward sustainable and scalable processes.

Beyond pharmaceuticals, this compound's potential extends to agrochemicals and material science. Its fluorinated and heterocyclic motifs are valuable in designing pesticides with improved environmental profiles. Additionally, the 1,2,3-triazole ring's ability to participate in hydrogen bonding and dipole interactions makes it a useful building block for functional materials, such as polymers and sensors. These interdisciplinary applications highlight the molecule's broad relevance in solving real-world problems.

As the scientific community continues to explore 4-cyclopropyl-1-(3,3,3-trifluoropropanesulfonyl)azetidin-3-yl-1H-1,2,3-triazole, its CAS No. 2097859-01-1 will remain a key reference point. Whether in drug development, agrochemical innovation, or material design, this compound exemplifies the power of strategic molecular engineering. For researchers and industry professionals, understanding its properties and applications is essential for harnessing its full potential in cutting-edge scientific endeavors.

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